2-(4-(cyclohex-3-enecarboxamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-(cyclohex-3-ene-1-carbonylamino)phenyl]-N,N-dimethyltetrazole-5-carboxamide
• InChI: InChI=1S/C17H20N6O2/c1-22(2)17(25)15-19-21-23(20-15)14-10-8-13(9-11-14)18-16(24)12-6-4-3-5-7-12/h3-4,8-12H,5-7H2,1-2H3,(H,18,24)
• InChI Key: IRYJIUWRYRSDOF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C3CCC=CC3
• Molecular Formula: C17H20N6O2
• Molecular Weight: 340.4 g/mol

Description

2-(4-(cyclohex-3-enecarboxamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide, also known as CTX-0294885, is a small molecule inhibitor of the protein kinase RIOK1. This compound has been synthesized and studied for its potential use in cancer therapy and as a tool compound for studying the role of RIOK1 in cellular processes.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds structurally similar to "2-(4-(cyclohex-3-enecarboxamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide" often involves cascade transformations and cyclization reactions under specific conditions, which could lead to the formation of new compounds with potential biological activities. For instance, Ukhin et al. (2015) explored new cascade transformations demonstrating ring–ring tautomerism, a phenomenon that could be relevant for synthesizing derivatives of the target compound (Ukhin et al., 2015). Additionally, microwave-assisted cyclization under mildly basic conditions has been used to synthesize analogues indicating the versatility in synthetic approaches for related compounds (Dao et al., 2018).

Antimicrobial and Antitumor Activity

Research on compounds with structural similarities has shown potential in antimicrobial and antitumor activities. For example, Püsküllü et al. (2015) synthesized new benzimidazole-5-carboxamidines displaying potent antistaphylococcal activity, highlighting the potential for developing new antimicrobial agents (Püsküllü et al., 2015). Furthermore, Fahim et al. (2019) reported on novel pyrimidiopyrazole derivatives with outstanding in vitro antitumor activity against HepG2 cell line, underscoring the therapeutic potential of similar compounds (Fahim et al., 2019).

Electro-Optical and Physical Properties

Investigations into the electro-optical and physical properties of related compounds have been conducted to understand their potential applications in materials science. Hsiao et al. (2015) worked on aromatic polyamides and polyimides bearing pendent groups, revealing the synthesis, characterization, and electro-optical properties of these materials. This research suggests the possibility of utilizing derivatives of the target compound in developing new materials with specific electro-optical properties (Hsiao et al., 2015).